2,3-dimethoxy-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
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Description
2,3-dimethoxy-N-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C25H28N2O3 and its molecular weight is 404.51. The purity is usually 95%.
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Scientific Research Applications
Conducting Polymers from Pyrrole Derivatives
A study on derivatized bis(pyrrol-2-yl) arylenes, including pyrrole derivatives, highlighted the synthesis of conducting polymers. These polymers, derived from low oxidation potential monomers, exhibit stability in their conducting form, signifying potential in electronic applications (G. Sotzing, J. Reynolds, A. Katritzky, J. Soloducho, S. Belyakov, R. P. Musgrave, 1996).
Metal–Organic Frameworks (MOFs)
Research into carboxylate-assisted ethylamide metal–organic frameworks explored their synthesis, structure, thermostability, and luminescence. These MOFs, incorporating naphthalene and other organic compounds, could have implications in material science and engineering for their unique structural properties and potential application in luminescence-based sensing (Gong-ming Sun et al., 2012).
Antagonists for Obesity Treatment
A study identified a substituted 4-aminopiperidine with activity in an MCH assay, leading to the development of MCH antagonists. This research is relevant for understanding the chemical's potential role in obesity treatment through modification at benzoyl and naphthylmethyl substitution sites (Nick K. Kim et al., 2006).
Chemosensors for Transition Metal Ions
A study on naphthoquinone-based chemosensors for transition metal ions provided insights into molecular recognition abilities. These ligands show remarkable selectivity towards Cu2+ ions, indicating potential applications in metal ion detection and environmental monitoring (Prajkta Gosavi-Mirkute et al., 2017).
Aggregation Enhanced Emission Properties
Research on pyridyl substituted benzamides connected to 1,8-naphthalimide demonstrated luminescent properties in DMF solution and solid state. These compounds form nano-aggregates with enhanced emission in aqueous-DMF solution, suggesting applications in optoelectronics and sensor technologies (A. Srivastava et al., 2017).
Synthesis of Polyimides with UV Shielding Behavior
A series of polyimides based on ether-linked cyclohexyldiamine were synthesized and characterized for their ultraviolet shielding ability. These findings could lead to applications in coatings for aerospace and liquid crystal displays (R. Revathi et al., 2015).
Photosensitive Poly(benzoxazole)
The development of a photosensitive poly(benzoxazole) precursor demonstrated sensitivity and contrast suitable for fine positive imaging. This research has implications in the field of photolithography and material science (K. Ebara et al., 2003).
Properties
IUPAC Name |
2,3-dimethoxy-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O3/c1-29-23-14-8-13-21(24(23)30-2)25(28)26-17-22(27-15-5-6-16-27)20-12-7-10-18-9-3-4-11-19(18)20/h3-4,7-14,22H,5-6,15-17H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRQDEZRJUMWORR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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